Cas no 134857-79-7 (Benzene, 1-[(1-chlorobutyl)sulfinyl]-4-methyl-)

• Product Name: Benzene, 1-[(1-chlorobutyl)sulfinyl]-4-methyl-
• CAS No: 134857-79-7
• MF: C₁₁H₁₅ClOS
• MW: 230.754201173782
• CID: 1236901
• PubChem ID: 11770282
• Update Time: 2025-04-20

Benzene, 1-[(1-chlorobutyl)sulfinyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1-chlorobutyl)sulfinyl]-4-methyl-
• 1-(1-chlorobutylsulfinyl)-4-methylbenzene
• 134857-79-7
• DTXSID10472214

• Inchi： 1S/C11H15ClOS/c1-3-4-11(12)14(13)10-7-5-9(2)6-8-10/h5-8,11H,3-4H2,1-2H3
• InChI Key： FIAJSUFBCZXQJR-UHFFFAOYSA-N
• SMILES： ClC(CCC)S(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 230.05335
• Monoisotopic Mass: 230.0532140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07